1-(1-benzofuran-5-ylmethyl)-4-(3-methylbenzyl)piperazine

• IUPAC Name: 1-(1-benzofuran-5-ylmethyl)-4-[(3-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C21H24N2O/c1-17-3-2-4-18(13-17)15-22-8-10-23(11-9-22)16-19-5-6-21-20(14-19)7-12-24-21/h2-7,12-14H,8-11,15-16H2,1H3
• InChI Key: OWONPPQCXNBBRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)CC3=CC4=C(C=C3)OC=C4
• Molecular Formula: C21H24N2O
• Molecular Weight: 320.4 g/mol

Description

1-(1-benzofuran-5-ylmethyl)-4-(3-methylbenzyl)piperazine, also known as benzofurylmethylenepiperazine (BFP), is a chemical compound that belongs to the class of piperazines. BFP has been studied for its potential use in various scientific research applications due to its unique chemical structure and properties.

Mechanism of Action

BFP acts as a partial agonist at serotonin receptors, specifically the 5-HT2A and 5-HT2C subtypes. This results in the modulation of serotonin signaling pathways, which can have various effects on the brain and body.
Biochemical and Physiological Effects
BFP has been shown to have various biochemical and physiological effects in animal models and in vitro studies. These effects include changes in neurotransmitter release, alterations in behavior and cognition, and modulation of gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BFP in scientific research is its unique chemical structure and properties, which make it a valuable tool for studying serotonin receptors and their function. However, there are also limitations to its use, including potential toxicity and the need for specialized equipment and expertise to handle and analyze the compound.

Future Directions

There are several future directions for research on BFP and its potential applications. These include further studies on its effects on serotonin signaling pathways, the development of new drugs based on its chemical structure, and the exploration of its potential use in other areas of scientific research.
In conclusion, 1-(1-benzofuran-5-ylmethyl)-4-(3-methylbenzyl)piperazinethylenepiperazine (BFP) is a chemical compound with potential applications in scientific research, particularly in the field of neuroscience. Its unique chemical structure and properties make it a valuable tool for studying serotonin receptors and their function. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

BFP can be synthesized through a multi-step process involving the reaction of benzofuran and 3-methylbenzylamine, followed by the addition of piperazine and subsequent purification steps. The synthesis of BFP has been optimized over the years to produce high yields and purity.

Scientific Research Applications

BFP has been studied for its potential use in various scientific research applications. One of the main areas of interest is in the field of neuroscience, where BFP has been shown to interact with serotonin receptors and modulate their activity. This makes BFP a potential candidate for the development of new drugs for the treatment of various neurological disorders.